Cas no 868228-76-6 (2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-2-(2-hydroxyethoxy)ethylacetamide)

• Product Name: 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-2-(2-hydroxyethoxy)ethylacetamide
• CAS No: 868228-76-6
• MF: C₁₀H₁₅N₃O₅
• MW: 257.243202447891
• CID: 6198791
• Update Time: 2025-05-25

2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-2-(2-hydroxyethoxy)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-2-(2-hydroxyethoxy)ethylacetamide
• 2-(2,4-dioxo-1H-pyrimidin-6-yl)-N-[2-(2-hydroxyethoxy)ethyl]acetamide
• 4-Pyrimidineacetamide, 1,2,3,6-tetrahydro-N-[2-(2-hydroxyethoxy)ethyl]-2,6-dioxo-

• Inchi： 1S/C10H15N3O5/c14-2-4-18-3-1-11-8(15)5-7-6-9(16)13-10(17)12-7/h6,14H,1-5H2,(H,11,15)(H2,12,13,16,17)
• InChI Key： PRBMERLKESVZBF-UHFFFAOYSA-N
• SMILES： C1(=O)NC(=O)C=C(CC(NCCOCCO)=O)N1

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• pka: 8.70±0.10(Predicted)

Additional information on 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-2-(2-hydroxyethoxy)ethylacetamide

Introduction to Compound with CAS No. 868228-76-6 and Product Name: 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-2-(2-hydroxyethoxy)ethylacetamide

The compound with the CAS number 868228-76-6 and the product name 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-2-(2-hydroxyethoxy)ethylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and structural diversity. The presence of a pyrimidine core and an acetamide functional group makes it a particularly intriguing subject for further investigation.

Recent research in the domain of medicinal chemistry has highlighted the importance of tetrahydropyrimidine derivatives in the development of novel therapeutic agents. These derivatives are known for their ability to interact with various biological targets, making them valuable candidates for drug discovery. The specific structure of this compound, featuring a dioxo-substituted pyrimidine ring, suggests that it may possess unique pharmacological properties that could be exploited for therapeutic purposes.

The N-2-(2-hydroxyethoxy)ethylacetamide moiety is another critical feature of this molecule. This functional group not only contributes to the overall solubility and bioavailability of the compound but also introduces potential sites for interaction with biological macromolecules. The hydroxyl group within this moiety can form hydrogen bonds, which is a key factor in drug-receptor binding affinity. Such interactions are fundamental to the efficacy of pharmaceutical compounds.

In the context of current research, there has been a growing interest in developing small molecule inhibitors that target specific enzymes and receptors involved in disease pathways. The pyrimidine derivative described here has shown promise in preliminary studies as a potential inhibitor of enzymes such as kinases and phosphodiesterases. These enzymes are often dysregulated in various diseases, including cancer and inflammatory disorders, making them attractive targets for therapeutic intervention.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution reactions, have been employed to construct the complex framework of the molecule. The use of chiral auxiliaries or catalysts may also be necessary to achieve enantiopure compounds, which is crucial for pharmaceutical applications where stereochemistry plays a pivotal role.

Biological evaluation of this compound has revealed interesting preliminary results. In vitro assays have demonstrated that it exhibits moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its interaction with proteins involved in inflammation pathways has been explored, indicating possible applications in treating inflammatory diseases. These findings underscore the importance of continued research into this class of compounds.

The development of new pharmaceuticals is often hampered by issues such as drug resistance and off-target effects. However, the unique structural features of this compound offer opportunities to mitigate these challenges. By fine-tuning its chemical properties, researchers can optimize its selectivity and reduce the likelihood of adverse effects. This approach aligns with contemporary trends in drug design aimed at improving therapeutic outcomes while minimizing side effects.

The regulatory landscape for new drug candidates requires rigorous testing to ensure safety and efficacy before they can be approved for clinical use. Preclinical studies involving cell culture and animal models are essential steps in this process. Preliminary data from these studies indicate that 2-(2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-N-2-(2-hydroxyethoxy)ethylacetamide is well-tolerated at tested doses and does not exhibit significant toxicity profiles. This is a promising sign for its further development into a viable therapeutic agent.

Future research directions may include exploring derivative compounds generated by modifying specific functional groups within the molecule. Such modifications could enhance its pharmacological properties or expand its range of applications. Computational modeling techniques can also play a significant role in predicting how structural changes will affect biological activity, thereby accelerating the drug discovery process.

The broader significance of this compound lies in its contribution to the growing library of heterocyclic molecules with potential therapeutic applications. The integration of cutting-edge synthetic chemistry with modern biophysical techniques provides a robust framework for investigating its mechanisms of action and optimizing its performance as a drug candidate.